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Cat. No.: B1243658 Get Quote

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) holds a significant

place in the history of materials science as one of the first discovered piezoelectric and

ferroelectric materials[1][2][3]. Its remarkably high piezoelectric activity, particularly between its

two Curie temperatures of -18°C and 24°C, has made it a subject of extensive study for over a

century[1][4][5]. This guide provides a literature review of its piezoelectric coefficients,

compares them with other relevant materials, and details the experimental protocols used for

their determination, aimed at researchers and scientists in materials science and drug

development.

Data Presentation: Piezoelectric Coefficients
Rochelle salt's primary piezoelectric response is characterized by its shear coefficients, d₁₄,

d₂₅, and d₃₆[6]. However, other coefficients have also been measured, and recent research into

composites has focused on the effective longitudinal coefficient, d₃₃. The following table

summarizes the reported piezoelectric coefficients for Rochelle salt and provides a

comparison with other common piezoelectric materials.
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Material
Piezoelectric
Coefficient (dᵢⱼ)

Value (pC/N or
pm/V)

Measurement
Method / Notes

Reference

Rochelle Salt

(Single Crystal)
d₁₄ 225

X-ray Multiple

Diffraction
[7]

d₂₅ 41
X-ray Multiple

Diffraction
[7]

d₃₆ 230
X-ray Multiple

Diffraction
[7]

d₂₁ 70
X-ray Multiple

Diffraction
[7]

d₂₂ 2200
X-ray Multiple

Diffraction
[7]

d₂₃ 2100
X-ray Multiple

Diffraction
[7]

Rochelle Salt /

PLA Composite
Effective d₃₃ 120

Direct

Piezoelectric

Effect (1.5 mm

thick sample)

[1]

Effective d₃₃ 80

Converse

Piezoelectric

Effect (1.5 mm

thick sample)

[1]

Effective d₃₃ 30

Direct

Piezoelectric

Effect (2.5 mm

thick sample)

[1]

PVDF-TrFE

(Polyvinylidene

fluoride-

trifluoroethylene)

d₃₃ ~21

Direct

Piezoelectric

Effect

(Commercial

Sample)

[2]
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d₃₃ > -60
General reported

value
[1]

Imidazolium

Perchlorate
d₃₃ 40

Thin film

measurement
[1]

PZT (Lead

Zirconate

Titanate)

d₃₃ 225 - 590
Ceramic material

(Typical range)
[8]

Experimental Protocols
The characterization of piezoelectric coefficients involves measuring either the electrical

response to mechanical stress (direct effect) or the mechanical deformation in response to an

electric field (converse effect).

1. X-ray Multiple Diffraction (XRMD)

This advanced technique provides a precise method for determining individual tensor

coefficients of a single crystal.

Principle: An external electric field is applied to the crystal, inducing a small lattice

deformation (strain). This strain causes a measurable shift in the peak positions of a

Renninger scan, which is a specific type of X-ray diffraction measurement.

Methodology:

A single crystal of Rochelle salt is mounted on a goniometer within a synchrotron X-ray

beamline.

Electrodes are applied to the crystal to allow for the application of a controlled electric field

(E) along a specific crystallographic axis (e.g., the b-axis).

Renninger scans are performed with and without the electric field. A Renninger scan

involves rotating the crystal around the scattering vector of a primary reflection and

observing the intensity modulation caused by simultaneous diffraction from other lattice

planes.
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The angular shift in the secondary diffraction peaks is directly related to the induced strain

in the crystal lattice.

By analyzing these shifts for various crystallographic planes and electric field directions,

the individual piezoelectric coefficients (e.g., d₂₁, d₂₂, d₂₃, d₂₅) can be calculated[7].

2. Direct Piezoelectric Effect Measurement (Charge Measurement)

This method is commonly used for characterizing composite materials and devices.

Principle: The direct piezoelectric effect is quantified by measuring the electric charge

generated across a sample when a known mechanical stress is applied.

Methodology:

The sample, such as a Rochelle salt/PLA composite disk, is placed between two

electrodes.

A controlled, uniform pressure or force (e.g., a pressure step from 0 to 1 bar) is applied to

the sample[2].

The resulting electrical charge harvested by the electrodes is measured using a charge

amplifier or a high-impedance electrometer.

The piezoelectric coefficient (d₃₃ in this configuration) is calculated as the ratio of the total

charge generated to the applied force.

3. Converse Piezoelectric Effect Measurement (Displacement Measurement)

This method measures the strain induced by an electric field and is often performed using laser

vibrometry for high precision.

Principle: An applied electric field causes the piezoelectric material to deform. The magnitude

of this deformation is proportional to the piezoelectric coefficient.

Methodology:
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The sample is placed in a holder, and a controlled, oscillating voltage is applied across its

electrodes.

A laser vibrometer is focused on the surface of the sample. This instrument can detect out-

of-plane displacements with sub-nanometer resolution by measuring the Doppler shift of

the reflected laser light.

The displacement of the sample surface is measured as a function of the applied voltage's

frequency and amplitude[1].

The converse piezoelectric coefficient is determined from the slope of the linear

relationship between the measured displacement and the applied voltage[1].

Mandatory Visualization
The following diagram illustrates the generalized workflows for determining piezoelectric

coefficients using both the direct and converse effect measurement protocols.
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Generalized Experimental Workflows for Piezoelectric Coefficient Measurement

Click to download full resolution via product page

Experimental workflows for piezoelectric characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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